Cas no 165315-08-2 (2,4,7,12-Tetraazatridecan-13-oicacid,10-hydroxy-2-methyl-5-(1-methylethyl)-1-[2-(1-methylethyl)-4-oxazolyl]-3,6-dioxo-8,11-bis(phenylmethyl)-,5-oxazolylmethyl ester, (5S,8S,10S,11S)- (9CI))

• Product name: 2,4,7,12-Tetraazatridecan-13-oicacid,10-hydroxy-2-methyl-5-(1-methylethyl)-1-[2-(1-methylethyl)-4-oxazolyl]-3,6-dioxo-8,11-bis(phenylmethyl)-,5-oxazolylmethyl ester, (5S,8S,10S,11S)- (9CI)
• CAS No: 165315-08-2
• MF: C₃₇H₄₈N₆O₇
• MW: 688.813029289246
• CID: 175326
• PubChem ID: 482939

2,4,7,12-Tetraazatridecan-13-oicacid,10-hydroxy-2-methyl-5-(1-methylethyl)-1-[2-(1-methylethyl)-4-oxazolyl]-3,6-dioxo-8,11-bis(phenylmethyl)-,5-oxazolylmethyl ester, (5S,8S,10S,11S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4,7,12-Tetraazatridecan-13-oicacid,10-hydroxy-2-methyl-5-(1-methylethyl)-1-[2-(1-methylethyl)-4-oxazolyl]-3,6-dioxo-8,11-bis(phenylmethyl)-,5-oxazolylmethyl ester, (5S,8S,10S,11S)- (9CI)
• 2,4,7,12-Tetraazatridecan-13-oicacid,10-hydroxy-2-methyl-5-(1-methylethyl)-1-[2-(1-methylethyl)-4-oxazolyl]-3,6-dioxo-8,11-bi
• N-[4-Hydroxy-5-({hydroxy[(1,3-oxazol-5-yl)methoxy]methylidene}amino)-1,6-diphenylhexan-2-yl]-2-{[hydroxy(methyl{[2-(propan-2-yl)-1,3-oxazol-4-yl]methyl}amino)methylidene]amino}-3-methylbutanimidic acid
• (2S,3S,5S)-5-(N-(N-((N-Methyl-N-((2-isopropyl-4-oxazolyl)methyl)amino)carbonyl)valinyl)amino)-2-(N-((5-oxazolyl)methoxycarbonyl)amino)-1,6-diphenyl-3-hydroxyhexane
• SCHEMBL7092343
• oxazol-5-ylmethyl N-[(1S,2S,4S)-1-benzyl-2-hydroxy-4-[[(2S)-2-[[(2-isopropyloxazol-4-yl)methyl-methyl-carbamoyl]amino]-3-methyl-butanoyl]amino]-5-phenyl-pentyl]carbamate
• 2,4,7,12-Tetraazatridecan-13-oic acid, 10-hydroxy-2-methyl-5-(1-methylethyl)-1-[2-(1-methylethyl)-4-oxazolyl]-3,6-dioxo-8,11-bis(phenylmethyl)-, 5-oxazolylmethyl ester, [5S-(5R*,8R*,10R*,11R*)]-
• 2,4,7,12-Tetraazatridecan-13-oic acid, 10-hydroxy-2-methyl-5-(1-methylethyl)-1-(2-(1-methylethyl)-4-oxazolyl)-3,6-dioxo-8,11-bis(phenylmethyl)-, 5-oxazolylmethyl ester, (5S-(5R*,8R*,10R*,11R*))-
• 165315-08-2
• DTXSID10937070
• (2S,3S,5S)-5-(N-(N-((N-Methyl-N-((2-isopropyl-4-oxazolyl)methyl)amino)carbonyl)valinyl)amino)-2- (N-((5-oxazolyl)methoxycarbonyl)amino)-1,6-diphenyl-3-hydroxyhexane
• RXWAUJLGVAJOIM-XGKFQTDJSA-N

• Inchi： InChI=1S/C37H48N6O7/c1-24(2)33(42-36(46)43(5)20-29-21-48-35(40-29)25(3)4)34(45)39-28(16-26-12-8-6-9-13-26)18-32(44)31(17-27-14-10-7-11-15-27)41-37(47)49-22-30-19-38-23-50-30/h6-15,19,21,23-25,28,31-33,44H,16-18,20,22H2,1-5H3,(H,39,45)(H,41,47)(H,42,46)
• InChI Key： RXWAUJLGVAJOIM-UHFFFAOYSA-N
• SMILES： CC(C1OC=C(CN(C(NC(C(NC(CC(C(CC2=CC=CC=C2)NC(OCC2=CN=CO2)=O)O)CC2=CC=CC=C2)=O)C(C)C)=O)C)N=1)C

Computed Properties

• Exact Mass: 688.35874
• Monoisotopic Mass: 688.358
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 50
• Rotatable Bond Count: 18
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 172Ų

Experimental Properties

• Density: 1.211
• Boiling Point: 920.1°C at 760 mmHg
• Flash Point: 510.3°C
• Refractive Index: 1.571
• PSA: 172.06